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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of isobutyl palmitate, a common emollient and

solvent in various scientific applications. Adherence to these procedures is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before handling isobutyl palmitate, it is crucial to be aware of its properties and the necessary

personal protective equipment (PPE). While generally not classified as a hazardous substance

under the Globally Harmonized System (GHS), proper precautions should always be taken.[1]

[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Hand Protection: Protective gloves.[1]

Eye Protection: Safety glasses or goggles. A face shield may be necessary if there is a

risk of splashing.[1]

Skin and Body Protection: A lab coat or other protective clothing is recommended to avoid

skin contact.[1]
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Ventilation: Work in a well-ventilated area. If vapors or aerosols are likely to be generated,

use local exhaust ventilation.[1][3]

Handling: Avoid direct contact with skin, eyes, and clothing.[1][3] After handling, wash hands

thoroughly.

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[1]

Absorption: Absorb the spilled material using an inert absorbent such as dry sand, earth, or

sawdust.[1]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly.

Step-by-Step Disposal Procedures
The primary principle for the disposal of isobutyl palmitate is to adhere to all federal, state,

and local environmental regulations.[1][3]

Waste Identification: Label the waste container clearly as "Waste Isobutyl Palmitate." Do

not mix with other waste materials.

Consult Regulations: Before initiating disposal, consult your institution's environmental health

and safety (EHS) office and review local, state, and federal regulations.

Disposal Options:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/110-34-9_442108.html
https://www.spectrumchemical.com/media/sds/TCI-P0651.pdf
https://www.chemsrc.com/en/cas/110-34-9_442108.html
https://www.spectrumchemical.com/media/sds/TCI-P0651.pdf
https://www.chemsrc.com/en/cas/110-34-9_442108.html
https://www.chemsrc.com/en/cas/110-34-9_442108.html
https://www.benchchem.com/product/b085682?utm_src=pdf-body
https://www.chemsrc.com/en/cas/110-34-9_442108.html
https://www.spectrumchemical.com/media/sds/TCI-P0651.pdf
https://www.benchchem.com/product/b085682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recycling: If possible, recycle the isobutyl palmitate through a certified chemical

recycling program.[1][3]

Incineration: A common method for disposal is to burn the material in a chemical

incinerator equipped with an afterburner and scrubber system.[1] This should only be

performed by a licensed waste disposal contractor.

Licensed Waste Disposal: Contact a licensed professional waste disposal service to

handle the collection and disposal of the chemical waste.

Note: The container used to store the waste isobutyl palmitate should be disposed of as

unused product in accordance with regulations.[3]

Quantitative Data: Chemical and Physical Properties
For easy reference, the key quantitative properties of isobutyl palmitate are summarized in

the table below.

Property Value

Molecular Formula C₂₀H₄₀O₂

Molecular Weight 312.53 g/mol

CAS Number 110-34-9

Appearance Colorless to almost colorless clear liquid

Boiling Point 354.6°C at 760 mmHg

Flash Point 170.9°C

Density 0.862 g/cm³

Vapor Pressure 3.31E-05 mmHg at 25°C

Data sourced from multiple chemical suppliers and databases.[1]
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The following diagram illustrates the decision-making process for the proper disposal of

isobutyl palmitate.

Isobutyl Palmitate Waste Generated

Consult Institutional EHS Guidelines and Local/State/Federal Regulations

Is Recycling an Option?

Arrange for Chemical Recycling
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Package and Label Waste for Disposal

Chemical Incineration or Other Approved Method

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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